Cas no 1361519-01-8 (3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine)

• Product Name: 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine
• CAS No: 1361519-01-8
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4995792
• Update Time: 2025-07-09

3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-10-3-4-11(16)14(18)13(10)9-2-1-8(5-6-19)12(17)7-9/h1-4,7H,5-6,19H2
• InChI Key： PGZYPJSUXILAMJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCN)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 5.6
• Topological Polar Surface Area: 26

Additional information on 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine

Comprehensive Overview of 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361519-01-8)

3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361519-01-8) is a chlorinated biphenyl derivative that has garnered significant attention in the field of organic chemistry and materials science. This compound, characterized by its unique tetrachlorinated biphenyl structure, is often studied for its potential applications in advanced research and industrial processes. The presence of both chlorine substituents and an ethylamine group in its molecular framework makes it a subject of interest for scientists exploring structure-activity relationships and molecular interactions.

In recent years, the demand for specialized chlorinated biphenyl compounds like 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine has increased due to their relevance in pharmaceutical intermediates and agrochemical research. Researchers are particularly interested in how the tetrachlorinated pattern influences the compound's chemical stability and reactivity. This aligns with current trends in green chemistry, where scientists seek to optimize synthetic pathways to minimize environmental impact while maintaining high yields.

The compound's CAS No. 1361519-01-8 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature and patent filings. Its molecular weight and structural features are often analyzed using advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods help confirm the purity and identity of the compound, which is essential for quality control in laboratory and industrial settings.

One of the most frequently asked questions about 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine revolves around its synthetic routes. Researchers have explored various methods to achieve efficient and scalable production, including catalytic chlorination and amine functionalization. These approaches are often compared in terms of reaction efficiency and byproduct formation, reflecting the broader industry focus on sustainable synthesis.

Another area of interest is the compound's potential role in material science applications. Due to its aromatic chlorination, 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine may serve as a precursor for high-performance polymers or electronic materials. This aligns with the growing demand for specialty chemicals in sectors such as electronics and renewable energy. For instance, its thermal stability and electronic properties could make it suitable for use in organic semiconductors or conductive coatings.

From a toxicological perspective, the compound is often evaluated for its environmental fate and biodegradability. While not classified as hazardous under standard regulations, its chlorinated biphenyl backbone necessitates careful handling to ensure laboratory safety. This is particularly relevant given the increasing emphasis on occupational health and regulatory compliance in chemical research.

In summary, 3,2',3',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361519-01-8) represents a versatile compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique chlorination pattern and amine functionality make it a valuable subject for ongoing research, particularly in the context of sustainable chemistry and innovative material design. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for discoveries in molecular science and industrial applications.